Cas no 170511-52-1 (3-(2,3-dihydro-1,4-benzodioxin-6-yl)-7-hydroxy-6-propyl-2-(trifluoromethyl)-4H-chromen-4-one)

• Product Name: 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-7-hydroxy-6-propyl-2-(trifluoromethyl)-4H-chromen-4-one
• CAS No: 170511-52-1
• MF: C₂₁H₁₇F₃O₅
• MW: 406.351897001266
• CID: 5906870
• PubChem ID: 5449378
• Update Time: 2025-07-08

3-(2,3-dihydro-1,4-benzodioxin-6-yl)-7-hydroxy-6-propyl-2-(trifluoromethyl)-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-7-hydroxy-6-propyl-2-(trifluoromethyl)-4H-chromen-4-one
• 4H-1-Benzopyran-4-one, 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-7-hydroxy-6-propyl-2-(trifluoromethyl)-
• 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-7-hydroxy-6-propyl-2-(trifluoromethyl)-4H-chromen-4-one
• 3-(2,3-2H-BENZO(1,4)DIOXIN-6-YL)-7-HO-6-PROPYL-2-TRIFLUOROMETHYL-CHROMEN-4-ONE
• SR-01000416975-1
• MFCD00525497
• SR-01000416975
• Z57086679
• EU-0036480
• AKOS002345360
• 170511-52-1
• F0196-0118
• 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-7-hydroxy-6-propyl-2-(trifluoromethyl)chromen-4-one

• Inchi： 1S/C21H17F3O5/c1-2-3-11-8-13-16(10-14(11)25)29-20(21(22,23)24)18(19(13)26)12-4-5-15-17(9-12)28-7-6-27-15/h4-5,8-10,25H,2-3,6-7H2,1H3
• InChI Key： LVEGNAJXHOVYKR-UHFFFAOYSA-N
• SMILES： C1(C(F)(F)F)OC2=CC(O)=C(CCC)C=C2C(=O)C=1C1=CC=C2OCCOC2=C1

Computed Properties

• Exact Mass: 406.10280812g/mol
• Monoisotopic Mass: 406.10280812g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 661
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 65Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-2-enes Isoflavones
• Isoflavones

Additional information on 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-7-hydroxy-6-propyl-2-(trifluoromethyl)-4H-chromen-4-one

Research Briefing on 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-7-hydroxy-6-propyl-2-(trifluoromethyl)-4H-chromen-4-one (CAS: 170511-52-1)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the potential of 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-7-hydroxy-6-propyl-2-(trifluoromethyl)-4H-chromen-4-one (CAS: 170511-52-1) as a promising scaffold for drug development. This compound, characterized by its unique chromen-4-one core and trifluoromethyl group, has garnered significant attention due to its diverse pharmacological activities, including anti-inflammatory, antioxidant, and potential anticancer properties. The following briefing synthesizes the latest research findings on this compound, focusing on its synthesis, mechanism of action, and therapeutic applications.

The synthesis of 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-7-hydroxy-6-propyl-2-(trifluoromethyl)-4H-chromen-4-one has been optimized in recent studies to improve yield and purity. Researchers have employed multi-step organic reactions, including condensation and cyclization, to construct the chromen-4-one framework. The introduction of the trifluoromethyl group has been particularly challenging, but recent methodologies utilizing trifluoromethylation reagents have shown improved efficiency. These advancements are critical for scaling up production and facilitating further pharmacological evaluations.

Mechanistic studies have revealed that this compound exhibits potent inhibitory effects on key signaling pathways involved in inflammation and oxidative stress. Specifically, it has been shown to modulate the NF-κB and Nrf2 pathways, which play pivotal roles in cellular responses to stress and inflammation. In vitro and in vivo studies have demonstrated its ability to reduce pro-inflammatory cytokine production and enhance antioxidant enzyme activity, suggesting its potential as a therapeutic agent for chronic inflammatory diseases.

In the context of cancer research, preliminary findings indicate that 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-7-hydroxy-6-propyl-2-(trifluoromethyl)-4H-chromen-4-one may exert antiproliferative effects on certain cancer cell lines. The compound appears to induce apoptosis and cell cycle arrest, possibly through the inhibition of kinases involved in cell proliferation. However, further studies are needed to elucidate its precise molecular targets and evaluate its efficacy in preclinical models.

Despite these promising findings, challenges remain in the development of this compound as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive pharmacokinetic and toxicological studies. Researchers are also exploring structural modifications to enhance its pharmacological profile and reduce off-target effects.

In conclusion, 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-7-hydroxy-6-propyl-2-(trifluoromethyl)-4H-chromen-4-one represents a compelling candidate for further investigation in drug discovery. Its multifaceted pharmacological activities and synthetic accessibility make it a valuable scaffold for developing novel therapeutics. Continued research efforts will be essential to fully realize its therapeutic potential and translate these findings into clinical applications.